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Abstract: This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Formylphenyl 4-methoxybenzoate (CAS No. 56800-26-1). It is intended for an

audience of researchers and professionals in the fields of organic synthesis, medicinal

chemistry, and materials science. This document details the compound's structure,

physicochemical characteristics, spectroscopic profile, a validated synthesis protocol, and key

reactivity and safety considerations.

Introduction and Molecular Overview
4-Formylphenyl 4-methoxybenzoate is a polyfunctional aromatic ester. Its structure

incorporates three key functional groups: an aldehyde, an ester, and a methoxy ether. This

unique combination makes it a valuable intermediate in organic synthesis, with potential
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applications in the development of novel liquid crystals, polymers, and pharmaceutical

scaffolds. The presence of the reactive aldehyde group allows for a wide range of subsequent

chemical modifications, such as reductive amination, oxidation, and olefination, while the

phenyl benzoate core is a common motif in liquid crystal materials[1].

The IUPAC name for this compound is (4-formylphenyl) 4-methoxybenzoate[2]. Its molecular

structure is presented below.

Caption: Chemical structure of 4-Formylphenyl 4-methoxybenzoate.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Formylphenyl 4-methoxybenzoate is

provided in the table below. These properties are essential for its handling, purification, and use

in various applications.

Property Value Source

CAS Number 56800-26-1 [2][3][4]

Molecular Formula C₁₅H₁₂O₄ [2][5]

Molecular Weight 256.26 g/mol [2][3]

Appearance White powder/crystals [6]

Melting Point 91-92 °C [3]

Topological Polar Surface Area 52.6 Å² [2]

Synthesis Protocol: Esterification of 4-
Hydroxybenzaldehyde
The synthesis of 4-Formylphenyl 4-methoxybenzoate is most efficiently achieved via the

esterification of 4-hydroxybenzaldehyde with 4-methoxybenzoyl chloride. This reaction, a

variation of the Schotten-Baumann reaction, proceeds under basic conditions to yield the

desired ester. The base serves to deprotonate the phenolic hydroxyl group, forming a more
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nucleophilic phenoxide that readily attacks the electrophilic carbonyl carbon of the acid

chloride.

Reactants

Reaction Conditions Workup & Purification

4-Hydroxybenzaldehyde

Reaction_Mixture

4-Methoxybenzoyl_Chloride

Base (e.g., Pyridine, Triethylamine)

Solvent (e.g., Dichloromethane)

Temperature (0 °C to RT)

Aqueous Wash Drying Recrystallization Final_Product

Pure 4-Formylphenyl
4-methoxybenzoateEsterification
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Caption: General workflow for the synthesis of 4-Formylphenyl 4-methoxybenzoate.

Experimental Protocol:
Materials:

4-Hydroxybenzaldehyde

4-Methoxybenzoyl chloride

Anhydrous Pyridine (or Triethylamine)

Anhydrous Dichloromethane (DCM)
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1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethanol (for recrystallization)

Procedure:

In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a

dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-

hydroxybenzaldehyde (1.0 eq.) in anhydrous dichloromethane.

Add anhydrous pyridine (1.2 eq.) to the solution and cool the mixture to 0 °C in an ice bath.

Dissolve 4-methoxybenzoyl chloride (1.1 eq.) in a minimal amount of anhydrous

dichloromethane and add it to the dropping funnel.

Add the 4-methoxybenzoyl chloride solution dropwise to the stirred reaction mixture over 30

minutes, maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography

(TLC).

Upon completion, transfer the reaction mixture to a separatory funnel and wash sequentially

with 1 M HCl, water, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

Purify the crude product by recrystallization from ethanol to yield 4-Formylphenyl 4-
methoxybenzoate as a white solid.
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Spectroscopic Characterization
¹H NMR Spectroscopy
The ¹H NMR spectrum of 4-Formylphenyl 4-methoxybenzoate provides distinct signals for

the aromatic protons, the aldehyde proton, and the methoxy group protons. A representative

spectrum is available on SpectraBase[7].

Expected Chemical Shifts (in CDCl₃):

Aldehyde Proton (1H): A singlet expected around δ 9.9-10.1 ppm.

Aromatic Protons (8H):

The two protons ortho to the formyl group on the phenyl ring are expected to appear as a

doublet around δ 7.9-8.0 ppm.

The two protons meta to the formyl group on the phenyl ring are expected to appear as a

doublet around δ 7.3-7.4 ppm.

The two protons ortho to the ester carbonyl group on the methoxybenzoyl ring are

expected to appear as a doublet around δ 8.0-8.1 ppm.

The two protons meta to the ester carbonyl group on the methoxybenzoyl ring are

expected to appear as a doublet around δ 6.9-7.0 ppm.

Methoxy Protons (3H): A sharp singlet is expected around δ 3.8-3.9 ppm.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will show distinct resonances for the carbonyl carbons, the aromatic

carbons, and the methoxy carbon. A representative spectrum is available on PubChem[2].

Expected Chemical Shifts (in CDCl₃):

Aldehyde Carbonyl: ~191 ppm

Ester Carbonyl: ~165 ppm
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Aromatic Carbons: 114-164 ppm

Methoxy Carbon: ~55 ppm

Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands for the aldehyde, ester, and ether

functional groups.

Expected Absorption Bands:

C=O Stretch (Aldehyde): A strong band around 1700-1720 cm⁻¹.

C=O Stretch (Ester): A strong band around 1720-1740 cm⁻¹.

C-H Stretch (Aldehyde): Two weak bands around 2720 and 2820 cm⁻¹.

C-O Stretch (Ester and Ether): Strong bands in the 1000-1300 cm⁻¹ region.

Aromatic C=C Stretch: Medium to weak bands in the 1450-1600 cm⁻¹ region.

Aromatic C-H Bending: Bands in the 690-900 cm⁻¹ region, indicative of substitution patterns.

Mass Spectrometry
The electron ionization mass spectrum (EI-MS) is expected to show the molecular ion peak

(M⁺) and characteristic fragmentation patterns for aromatic esters.

Expected Fragmentation:

Molecular Ion (M⁺): m/z = 256

Loss of -OCH₃: m/z = 225

Formation of the 4-methoxybenzoyl cation: m/z = 135 (a common and often abundant

fragment for anisoyl derivatives)

Formation of the 4-formylphenoxide radical cation: m/z = 121
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Further fragmentation of the benzoyl cation (loss of CO): m/z = 107 and m/z = 77

M+ (m/z 256)

[C8H7O2]+ (m/z 135)
4-Methoxybenzoyl cation [C7H7O]+ (m/z 107)- CO

[C7H5O2]•+ (m/z 121)
4-Formylphenoxide radical cation

[C6H5]+ (m/z 77)- CH2O

M+

Cleavage of ester C-O bond

Cleavage of ester C-O bond

Click to download full resolution via product page

Caption: Plausible mass fragmentation pathway for 4-Formylphenyl 4-methoxybenzoate.

Chemical Reactivity
The reactivity of 4-Formylphenyl 4-methoxybenzoate is dominated by its aldehyde and ester

functional groups.

Aldehyde Group: The aldehyde is susceptible to nucleophilic addition reactions. It can be

readily oxidized to a carboxylic acid, reduced to a primary alcohol, or undergo reactions such

as Wittig olefination and reductive amination to introduce further complexity. Aromatic

aldehydes are generally less reactive than their aliphatic counterparts due to the electron-

donating resonance effect of the benzene ring, which slightly reduces the electrophilicity of

the carbonyl carbon[8][9][10][11].

Ester Group: The ester is susceptible to nucleophilic acyl substitution, most notably

hydrolysis under acidic or basic conditions to yield 4-hydroxybenzaldehyde and 4-

methoxybenzoic acid. The reactivity of the ester can be influenced by substituents on the

aromatic rings[12].

Safety and Handling
As a fine chemical, 4-Formylphenyl 4-methoxybenzoate should be handled with appropriate

care in a laboratory setting. While a specific safety data sheet (SDS) for this compound is not

readily available, the safety precautions can be inferred from the known hazards of aromatic

aldehydes and esters.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat[13][14][15][16][17].

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of any dust or vapors[13][17]. Avoid contact with skin and eyes[13].

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases[14].

Potential Applications
While specific applications for 4-Formylphenyl 4-methoxybenzoate are not extensively

documented in the literature, its structure suggests potential utility in several areas:

Liquid Crystals: The phenyl benzoate core is a common mesogenic unit in liquid crystal

design. The terminal formyl and methoxy groups could be further modified to tune the liquid

crystalline properties[1].

Polymer Chemistry: The aldehyde functionality can be used for cross-linking polymers or as

a reactive site for post-polymerization modification.

Medicinal Chemistry: As a building block, it can be used in the synthesis of more complex

molecules with potential biological activity. The ester linkage could be designed for hydrolytic

cleavage in a prodrug strategy. Phenyl benzoate derivatives have been investigated for a

range of pharmaceutical applications[18].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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